Cas no 801172-64-5 (2-(3,5-dichloro-2-methoxyphenyl)ethan-1-amine)

• Product Name: 2-(3,5-dichloro-2-methoxyphenyl)ethan-1-amine
• CAS No: 801172-64-5
• Molecular Formula: C₉H₁₁Cl₂NO
• Molecular Weight: 220.095740556717
• CID: 6603014
• PubChem ID: 60906026

2-(3,5-dichloro-2-methoxyphenyl)ethan-1-amine Properties

Names and Identifiers

• 2-(3,5-dichloro-2-methoxyphenyl)ethan-1-amine
• Benzeneethanamine, 3,5-dichloro-2-methoxy-
• 801172-64-5
• EN300-1966940

• InChIKey： JRJKDEMGLPJYOJ-UHFFFAOYSA-N
• Inchi： 1S/C9H11Cl2NO/c1-13-9-6(2-3-12)4-7(10)5-8(9)11/h4-5H,2-3,12H2,1H3
• SMILES： C1(CCN)=CC(Cl)=CC(Cl)=C1OC

Computed Properties

• Exact Mass: 219.0217694g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 219.0217694g/mol
• Heavy Atom Count: 13
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Boiling Point: 297.1±35.0 °C(Predicted)
• pka: 9.42±0.10(Predicted)
• Density: 1.266±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines